N-(pyridin-3-ylmethyl)pyridin-4-amine
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Overview
Description
“N-(pyridin-3-ylmethyl)pyridin-4-amine” is a chemical compound with the CAS Number: 880878-31-9 . It has a molecular weight of 185.23 . The IUPAC name for this compound is N-(3-pyridinylmethyl)-4-pyridinamine .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H11N3/c1-2-10(8-13-5-1)9-14-11-3-6-12-7-4-11/h1-8H,9H2,(H,12,14) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Antioxidant and Acetylcholinesterase Inhibitory Properties
N-(pyridin-3-ylmethyl)pyridin-4-amine derivatives have been studied for their potential antioxidant properties and acetylcholinesterase inhibitory activity. Compounds such as 4-methoxy-N-(pyridin-4-ylmethyl) aniline and 4-methyl-2(pyridin-4-yl)-1,2,3,4-tetrahydroquinoline have shown significant antioxidant capacity, superior to well-known antioxidants like α-tocopherol. Additionally, N-(pyridin-4-ylmethyl) aniline demonstrated promising acetylcholinesterase inhibitory properties, highlighting the potential for designing and developing new pyridine-based molecules with dual antioxidant and AChE inhibitory capabilities (Vargas Méndez & Kouznetsov, 2015).
Supramolecular Coordination Polymers
Research has explored the assembly of this compound derivatives into supramolecular structures. For instance, helical silver(I) coordination polymers have been constructed using these derivatives, exhibiting distinctive linear coordination geometries and two-dimensional supramolecular networks formed through interactions such as Ag⋯Ag and π–π stacking. These polymers' structural diversity, including pitches of helical chains and various conformational forms, offers insights into the construction of intricate molecular architectures (Zhang et al., 2013).
Luminescent Properties and Metal Complexes
The derivatives of this compound have been incorporated into metal complexes, exhibiting luminescent properties and distinct coordination structures. Studies on complexes involving silver(I), zinc(II), and manganese(II) have showcased the formation of helical chains, layer motifs, and diverse coordination geometries. These complexes' solid-state luminescent properties and thermal stability highlight their potential in applications such as materials science and catalysis (Zhang et al., 2013).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
N-(pyridin-3-ylmethyl)pyridin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3/c1-2-10(8-13-5-1)9-14-11-3-6-12-7-4-11/h1-8H,9H2,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPXKMWXEJMXJII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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